molecular formula C25H19ClN2O3 B2677969 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide CAS No. 895652-75-2

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide

Cat. No.: B2677969
CAS No.: 895652-75-2
M. Wt: 430.89
InChI Key: FDNMWXOLYSUIQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a quinolin-4-one core substituted with a benzoyl group at position 3 and an acetamide side chain linked to a 3-chloro-4-methylphenyl moiety. The quinoline scaffold is known for its pharmacological relevance, particularly in targeting enzymes and receptors involved in inflammation and cancer.

Properties

IUPAC Name

2-(3-benzoyl-4-oxoquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H19ClN2O3/c1-16-11-12-18(13-21(16)26)27-23(29)15-28-14-20(24(30)17-7-3-2-4-8-17)25(31)19-9-5-6-10-22(19)28/h2-14H,15H2,1H3,(H,27,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FDNMWXOLYSUIQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)CN2C=C(C(=O)C3=CC=CC=C32)C(=O)C4=CC=CC=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H19ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide is a synthetic organic compound belonging to the quinoline family. Its structure includes a benzoyl group, a dihydroquinolinone core, and an acetamide moiety, which are known to contribute to various biological activities. This article reviews the biological activity of this compound, focusing on its potential pharmacological applications based on structural features and related studies.

Structural Characteristics

The compound's molecular formula is C25H22ClN2O3C_{25}H_{22}ClN_{2}O_{3}, with a molecular weight of approximately 438.91 g/mol. The presence of functional groups such as the benzoyl and acetamide enhances its potential for biological interactions.

Property Details
Molecular FormulaC25H22ClN2O3C_{25}H_{22}ClN_{2}O_{3}
Molecular Weight438.91 g/mol
Structural FeaturesBenzoyl group, dihydroquinolinone core, acetamide moiety

Biological Activity Overview

Quinoline derivatives have been extensively studied for their diverse biological activities, including:

  • Antimicrobial Activity : Compounds similar to 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide have shown significant antimicrobial properties against various pathogens.
  • Anticancer Properties : Quinoline-based compounds are recognized for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines.
  • Enzyme Inhibition : The compound may exhibit inhibitory effects on enzymes such as acetylcholinesterase (AChE), which is crucial for treating neurodegenerative diseases like Alzheimer's.

The mechanism of action for this compound likely involves interaction with specific biological targets, such as enzymes or receptors. Quinoline derivatives can modulate enzyme activity or interfere with cellular signaling pathways. For instance, compounds containing similar structures have demonstrated binding affinity to AChE, leading to increased acetylcholine levels in the brain.

Case Studies and Research Findings

  • Anticancer Activity : A study investigating quinoline derivatives reported that compounds with similar structures exhibited cytotoxic effects against various cancer cell lines. The mechanism was attributed to the induction of apoptosis through the mitochondrial pathway .
  • Enzyme Inhibition : Research on quinoline-based compounds has shown promising results in inhibiting AChE activity. For example, a derivative exhibited an IC50 value of 2.7 µM against AChE, suggesting strong potential for Alzheimer's treatment .
  • Antimicrobial Properties : In vitro studies have demonstrated that quinoline derivatives can effectively inhibit bacterial growth, making them candidates for developing new antimicrobial agents .

Comparative Analysis

To further understand the potential of 2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3-chloro-4-methylphenyl)acetamide, a comparison with structurally similar compounds is beneficial.

Compound Name Activity Unique Features
2-(4-oxo-1,4-dihydroquinolin-1-yl)-N-phenylacetamideModerate anticancerLacks methoxy substitution
2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(phenyl)acetamideAntimicrobialDifferent phenyl substitution
2-(3-benzoyl-4-oxo-1,4-dihydroquinolin-1-yl)-N-(3,4-dimethoxyphenyl)acetamideStrong AChE inhibitionEnhanced methoxy substitution

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below compares key structural elements and biological activities of the target compound with analogs from the literature:

Compound Name / ID Core Structure Key Substituents Biological Target / Activity Reference
Target Compound Quinolin-4-one 3-Benzoyl, N-(3-chloro-4-methylphenyl)acetamide Not explicitly reported (inferred SAR)
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-6H-pyridazin-1-yl]-acetamide Pyridazin-3(2H)-one 4-Methoxybenzyl, 3-methyl, N-(4-bromophenyl) FPR2 agonist (calcium mobilization)
2-[3-(Benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(4-chlorophenyl)acetamide Quinolin-4-one 3-Benzenesulfonyl, 6-ethyl, N-(4-chlorophenyl) Not reported (structural analog)
N-(1-(3-chlorophenyl)-2-((N,4-dimethylphenyl)sulfonamido)ethyl)acetamide Acetamide 3-Chlorophenyl, sulfonamide 17β-HSD2 inhibition (inferred SAR)
2-(2,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide Pyrazole 2,4-Dichlorophenyl, dihydro-pyrazol-4-yl Structural studies (crystal packing)
Key Observations:
  • Core Structure Diversity: The target compound’s quinolin-4-one core distinguishes it from pyridazinones () and pyrazoles (). Quinoline derivatives often exhibit enhanced planar aromaticity, favoring interactions with hydrophobic enzyme pockets .
  • Substituent Impact: The 3-benzoyl group in the target compound may mimic the second aromatic ring required for 17β-HSD2 inhibition, as seen in , where N-phenethylacetamide derivatives showed enhanced activity . Sulfonyl or sulfonamide groups () introduce polar characteristics, which may reduce bioavailability compared to the target’s benzoyl group .

Physicochemical Properties

  • Solubility : Sulfonyl-containing analogs () may exhibit higher aqueous solubility due to polar groups, whereas the target compound’s benzoyl and chloro-methyl groups likely reduce solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.